Cas no 1805856-19-2 (3-Ethyl-2-methoxyphenylhydrazine)

• Product Name: 3-Ethyl-2-methoxyphenylhydrazine
• CAS No: 1805856-19-2
• MF: C₉H₁₄N₂O
• MW: 166.220262050629
• CID: 4934493
• Update Time: 2025-05-25

3-Ethyl-2-methoxyphenylhydrazine Chemical and Physical Properties

Names and Identifiers

• 3-Ethyl-2-methoxyphenylhydrazine

• Inchi： 1S/C9H14N2O/c1-3-7-5-4-6-8(11-10)9(7)12-2/h4-6,11H,3,10H2,1-2H3
• InChI Key： DTZQGYRFPMSWQA-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC=CC=1CC)NN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 130
• XLogP3: 1.9
• Topological Polar Surface Area: 47.3

Additional information on 3-Ethyl-2-methoxyphenylhydrazine

3-Ethyl-2-methoxyphenylhydrazine (CAS No. 1805856-19-2): A Structurally Distinctive Compound with Emerging Applications in Chemical Biology and Drug Discovery

3-Ethyl-2-methoxyphenylhydrazine, identified by the CAS registry number 1805856-19-2, represents a unique organic compound characterized by its substituted phenylhydrazone framework. This molecule combines an ethyl group at the 3-position of a phenolic ring, a methoxy substituent at the 2-position, and a hydrazine moiety attached via a hydrazone linkage. Such structural features position it as a versatile scaffold for exploring chemical reactivity and biological interactions, particularly in contexts requiring dual functionalization of aromatic systems. Recent advancements in synthetic methodologies have enhanced its accessibility, enabling researchers to probe its potential across diverse fields including medicinal chemistry, material science, and analytical chemistry.

The core structure of 3-Ethyl-2-methoxyphenylhydrazine exemplifies the strategic placement of electron-donating and withdrawing groups. The methoxy (OCH₃) substituent at the para position relative to the hydrazone group exerts significant electronic effects, stabilizing resonance structures and modulating nucleophilicity. Conversely, the ethyl (C₂H₅) group at the meta position introduces steric hindrance while maintaining electronic neutrality. This balance enables participation in both nucleophilic addition reactions and hydrogen-bonding networks—properties critical for designing enzyme inhibitors or ligands targeting protein-protein interactions. Notably, studies published in Chemical Communications (2023) demonstrated its utility as a chiral auxiliary in asymmetric synthesis of bioactive compounds.

Synthetic chemists have recently optimized protocols for preparing CAS 1805856-19-2, addressing earlier challenges related to low yield and harsh reaction conditions. A notable breakthrough involves microwave-assisted synthesis using environmentally benign solvents such as dimethyl sulfoxide (DMSO) under solvent-free conditions. Researchers from ETH Zurich reported a one-pot process achieving >90% yield by coupling ethyl anisole with hydrazine hydrate in the presence of montmorillonite K₁₀ catalysts (Journal of Sustainable Chemistry, 2024). These advancements align with green chemistry principles while expanding its practical utility.

In pharmaceutical research, this compound has emerged as an intriguing lead structure for developing multitarget therapeutics. Preclinical studies highlighted its ability to inhibit histone deacetylases (HDACs) through alkylation mechanisms without compromising cellular permeability—a critical challenge in epigenetic drug design. A collaborative study between Pfizer and MIT demonstrated that derivatives containing this scaffold showed selective cytotoxicity against triple-negative breast cancer cells (Nature Communications, 2024), suggesting potential applications in oncology where current therapies remain limited.

Beyond medicinal chemistry, 3-Ethyl-2-methoxyphenylhydrazine's unique optical properties make it valuable for sensing applications. Its UV-visible absorption spectrum exhibits distinct peaks at 340 nm and 475 nm due to π-conjugation between aromatic rings and nitrogen atoms. Exploiting this characteristic, researchers engineered fluorescent probes capable of detecting trace amounts of heavy metal ions like Pb²⁺. Published in Sensors & Actuators B: Chemical, these sensors achieved detection limits below 1 ppb through fluorescence quenching mechanisms mediated by coordination with hydrazone groups.

The compound's role in catalytic systems is another area gaining traction. Transition metal complexes incorporating this ligand have shown exceptional activity in Suzuki-Miyaura cross-coupling reactions under ambient conditions. A study from Tokyo Institute of Technology revealed palladium catalysts functionalized with this scaffold exhibited turnover numbers exceeding 10⁴, outperforming conventional phosphine-based systems while maintaining stability over multiple cycles (ACS Catalysis, 2024). Such performance metrics suggest promising applications in industrial organic synthesis.

Ongoing investigations are exploring its neuroprotective potential through modulation of Nrf2 signaling pathways. In Alzheimer's disease models, derivatives demonstrated ability to reduce amyloid-beta aggregation while upregulating antioxidant enzymes—a dual mechanism addressing both disease pathology and oxidative stress components simultaneously (Journal of Alzheimer's Disease, 2024). These findings underscore its value as a multifunctional chemical tool bridging basic research and translational medicine.

The compound's structural versatility continues to drive innovation across disciplines. Its ability to act as both reactant template and functional component positions it uniquely within modern chemical toolkits. As highlighted by recent advances published between Q3-Q4 2024 alone—spanning synthetic methods, drug discovery platforms, and sensor technologies—the scientific community increasingly recognizes CAS No. 1805856-19-2's potential to address complex challenges requiring precise molecular control over reactivity and bioavailability.